Cas no 1250212-60-2 (6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine)

• Product Name: 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine
• CAS No: 1250212-60-2
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5167839
• PubChem ID: 54593936
• Update Time: 2026-03-04

6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-N-(pyrrolidin-2-ylmethyl)pyridin-2-amine
• 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine
• 2-Pyridinamine, 6-methyl-N-(2-pyrrolidinylmethyl)-

• Inchi： 1S/C11H17N3/c1-9-4-2-6-11(14-9)13-8-10-5-3-7-12-10/h2,4,6,10,12H,3,5,7-8H2,1H3,(H,13,14)
• InChI Key： MNRHSSMJQPJVBP-UHFFFAOYSA-N
• SMILES： N1CCCC1CNC1C=CC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 37

Additional information on 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine

Comprehensive Analysis of 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine (CAS No. 1250212-60-2): Properties, Applications, and Research Insights

The compound 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine (CAS No. 1250212-60-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This heterocyclic amine, characterized by its pyridine and pyrrolidine moieties, exhibits intriguing physicochemical properties that make it a subject of interest for drug discovery and material science. Researchers are particularly drawn to its hydrogen-bonding capabilities and molecular flexibility, which contribute to its diverse interaction profiles.

In the context of current scientific trends, 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine aligns with the growing demand for small molecule modulators in targeted therapies. Its structural similarity to known bioactive scaffolds has prompted investigations into its potential as a kinase inhibitor precursor or neuromodulator. The presence of both basic nitrogen centers and aromatic systems in its architecture allows for versatile molecular recognition properties, a feature highly sought after in modern medicinal chemistry approaches.

The synthesis of CAS 1250212-60-2 typically involves reductive amination strategies between appropriately functionalized pyridine derivatives and pyrrolidine precursors. Recent advancements in catalytic methods have improved the yield and purity of this compound, addressing previous challenges in its preparation. Analytical characterization through NMR spectroscopy and mass spectrometry confirms the structural integrity of the molecule, with particular attention to its stereochemical configuration at the pyrrolidine center.

From a pharmacological perspective, the 6-methylpyridine component of this molecule offers interesting metabolic stability advantages compared to its phenyl counterparts. This attribute, combined with the pyrrolidine N-methyl linker, may contribute to improved blood-brain barrier permeability – a property frequently searched by researchers developing central nervous system targeting compounds. Current literature suggests potential applications in neurodegenerative disease research, though comprehensive biological data remains limited and represents an area for future investigation.

The physicochemical profile of 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine reveals a logP value indicative of moderate lipophilicity, balanced by the presence of hydrogen bond donors and acceptors. This balance makes it particularly interesting for structure-activity relationship studies, where researchers can explore modifications to optimize drug-like properties. The compound's melting point and solubility characteristics have been carefully documented to facilitate its use in various experimental settings.

In material science applications, the bidentate ligand capability of this molecule has attracted attention for coordination chemistry applications. Its ability to form stable complexes with various transition metals opens possibilities for catalytic systems or functional materials development. Recent patent literature indicates growing interest in these non-pharmaceutical applications, particularly in specialized polymer formulations and surface modification technologies.

Quality control protocols for CAS 1250212-60-2 emphasize rigorous HPLC analysis to ensure purity standards suitable for research applications. The compound's stability under various storage conditions has been evaluated, with recommendations for anhydrous environments to prevent degradation. These practical considerations are crucial for researchers incorporating this building block into their synthetic workflows or screening libraries.

Emerging computational studies on 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine utilize molecular docking and dynamics simulations to predict its interaction profiles with biological targets. These in silico approaches, combined with experimental validation, may accelerate the identification of promising therapeutic applications. The compound's moderate molecular weight and favorable ligand efficiency metrics position it as an attractive starting point for lead optimization campaigns.

From a regulatory standpoint, 1250212-60-2 currently falls outside controlled substance categories, making it accessible for legitimate research purposes. However, researchers should consult current chemical safety guidelines and implement appropriate laboratory practices when handling this material. Proper personal protective equipment and ventilation systems are recommended, consistent with general organic compound handling protocols.

The commercial availability of 6-methyl-N-[(pyrrolidin-2-yl)methyl]pyridin-2-amine from specialty chemical suppliers has increased in recent years, reflecting growing research demand. Pricing structures typically vary based on purity grade and quantity scale, with options ranging from milligram quantities for initial screening to kilogram amounts for development programs. This accessibility supports its adoption across diverse research applications.

Future research directions for this compound may explore its potential in fragment-based drug discovery or as a pharmacophore element in larger molecular architectures. The scientific community continues to investigate novel synthetic routes to access structural analogs and evaluate their respective biological profiles. As understanding of its structure-property relationships deepens, CAS 1250212-60-2 may emerge as a valuable tool in addressing current challenges in precision medicine and targeted therapy development.